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Introduction
Technetium-99m (99mTc)-Mebrofenin Hepatobiliary Scintigraphy (HBS) is a non-invasive,

quantitative imaging technique for assessing hepatobiliary function. This method offers

valuable insights into both global and regional liver function, which is critical for various clinical

and research applications. Key applications include the preoperative evaluation of patients

undergoing major liver resection to mitigate the risk of post-hepatectomy liver failure (PHLF),

diagnosis of gallbladder pathologies, and detection of biliary leaks and obstruction. In research

and drug development, mebrofenin HBS can be utilized in preclinical studies to assess drug-

induced liver injury and in clinical trials as a biomarker for hepatotoxicity or therapeutic efficacy.

Mebrofenin, an iminodiacetic acid (IDA) derivative, is taken up by hepatocytes via organic

anion-transporting polypeptides (OATPs). It follows the bilirubin pathway without being

metabolized and is excreted into the bile canaliculi by multidrug resistance-associated protein 2

(MRP2). This dynamic process enables the quantitative measurement of hepatocyte uptake

and excretion, providing a direct assessment of liver function. Standardization of the

methodology is crucial for ensuring reproducible and comparable results across different

centers.
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Quantitative Parameters
The primary metric derived from Mebrofenin HBS is the hepatic uptake rate, which can be

expressed in several ways. These parameters are vital for evaluating liver function and

predicting postoperative outcomes.

Parameter Description
Typical Normal
Value (Mean ±
SD)

Lower Limit of
Normal

Key
Applications

Mebrofenin

Uptake Rate

(MUR)

The percentage

of the injected

dose taken up by

the liver per

minute.

14.4 ± 2.0 %/min -

Assessment of

global liver

function.

MUR normalized

to Body Surface

Area (MURBSA)

MUR adjusted

for the patient's

body surface

area to allow for

inter-individual

comparison.

8.0 ± 1.5

%/min/m²
5
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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